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Compound of Interest

Compound Name: Acid Violet 7

Cat. No.: B1207784 Get Quote

An In-Depth Technical Guide to Acid Violet 7

This technical guide provides a comprehensive overview of Acid Violet 7, a synthetic azo dye.

It is intended for researchers, scientists, and drug development professionals, offering detailed

information on its chemical properties, synthesis, applications, and relevant experimental

protocols.

Core Identification
Acid Violet 7 is chemically identified by the following:
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Identifier Value Citation

CAS Number 4321-69-1 [1][2][3][4]

Molecular Formula C₂₀H₁₆N₄Na₂O₉S₂ [1]

Molecular Weight 566.47 g/mol

Chemical Name

Disodium 5-acetamido-3-(4-

acetamidophenyl)azo-4-

hydroxynaphthalene-2,7-

disulphonate

Synonyms

C.I. Acid Violet 7, C.I. 18055,

Acid Fuchsine 6B, Acid Red

6B, Acid Violet 6B

Physicochemical Properties
Acid Violet 7 is a deep red or dark-brown powder with specific solubility and reactivity

characteristics.
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Property Description Citation

Appearance Deep red / Dark-brown powder

Solubility

Soluble in water (yields a

blueish-red to red solution);

Slightly soluble in ethanol and

acetone; Insoluble in other

organic solvents.

Reactivity with Acid/Base

In strong sulfuric acid, it

appears blueish-red, turning

bright red upon dilution. In

nitric acid, it forms a scarlet to

orange solution. The aqueous

solution turns magenta with

the addition of concentrated

hydrochloric acid and orange-

brown with sodium hydroxide.

Reactivity with Metal Ions

In the presence of copper ions,

its color becomes slightly

darker and more blue. With

iron ions, the color becomes

slightly lighter. Chromium ions

have little effect on its color.

Molecular Structure Single azo class dye.

Synthesis Protocol
The synthesis of Acid Violet 7 is a two-step process involving diazotization followed by an azo

coupling reaction.

Step 1: Diazotization of p-Aminoacetanilide

Reactant: p-Aminoacetanilide (N-(4-aminophenyl)acetamide).
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Process: p-Aminoacetanilide is treated with a source of nitrous acid (typically sodium nitrite

in an acidic medium) to form a diazonium salt. This reaction is temperature-sensitive and is

usually carried out at low temperatures (0-5 °C) to prevent the decomposition of the unstable

diazonium salt.

Step 2: Azo Coupling

Reactant: N-acetyl H acid (4-Acetamido-5-hydroxynaphthalene-2,7-disulfonic acid).

Process: The diazonium salt solution from Step 1 is added to a solution of N-acetyl H acid. A

coupling reaction occurs where the diazonium salt acts as an electrophile and attacks the

electron-rich naphthalene ring of the N-acetyl H acid, forming the azo bond (-N=N-) that

characterizes Acid Violet 7.

Step 3: Isolation and Purification

Process: The resulting dye is isolated from the reaction mixture through salting out, followed

by filtration. The collected solid is then dried and crushed to yield the final powdered product.
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Synthesis Workflow of Acid Violet 7

Step 1: Diazotization

Step 2: Azo Coupling

Step 3: Purification

p-Aminoacetanilide

Diazonium Salt

NaNO2, HCl
0-5 °C

Acid Violet 7 (Crude)

N-acetyl H acid

Salting Out & Filtration

Drying & Crushing

Acid Violet 7 (Powder)
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Photo-Electro-Fenton (PEF) Experimental Workflow

Prepare AV7 Solution
(250 mg/L, pH 3)

Add Fe²⁺ Catalyst
(0.01 mM)

Electrochemical Cell
(35 °C)

Apply Current (250 mA)
+ UVC Irradiation

H₂O₂ Generation (in-situ)
Fe²⁺ + H₂O₂ → Fe³⁺ + •OH

Electro-Fenton

Degradation of AV7
AV7 + •OH → Intermediates

Photo-Fenton

Mineralization
Intermediates + •OH → CO₂ + H₂O + SO₄²⁻

Analysis
(TOC, HPLC, Colorimetry)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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